4-((4-(4-fluorophenyl)piperazin-1-yl)methyl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one

• IUPAC Name: 4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7,8-dihydro-6H-cyclopenta[g]chromen-2-one
• InChI: InChI=1S/C23H23FN2O2/c24-19-4-6-20(7-5-19)26-10-8-25(9-11-26)15-18-14-23(27)28-22-13-17-3-1-2-16(17)12-21(18)22/h4-7,12-14H,1-3,8-11,15H2
• InChI Key: JYFFKOYQGMLELJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C=C2C1)OC(=O)C=C3CN4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C23H23FN2O2
• Molecular Weight: 378.4 g/mol
• CAS No.: 877778-21-7

Description

4-((4-(4-fluorophenyl)piperazin-1-yl)methyl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one is a useful research compound. Its molecular formula is C23H23FN2O2 and its molecular weight is 378.447. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

A study by Parveen et al. (2017) synthesized compounds related to the 4-fluorophenyl)piperazin-1-yl)methyl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one structure and evaluated them against human breast cancer cell lines. The compounds demonstrated anti-proliferative activities, indicating potential for cancer treatment.

Antipsychotic Potential

Research by Bolós et al. (1996) explored derivatives of this compound as potential atypical antipsychotics. These derivatives showed promise in inhibiting behaviors associated with psychosis in animal models.

Anti-Ischemic Activity

A study by Zhong et al. (2018) found that cinnamide derivatives of this compound showed effective activities against neurotoxicity induced by glutamine in PC12 cells and had a protective effect on cerebral infarction.

Apoptosis Induction in Cancer Cells

Ahagh et al. (2019) synthesized derivatives that showed potent cytotoxic activity against colorectal cancer cells. These compounds induced apoptosis through the up-regulation of caspase genes and down-regulation of anti-apoptotic genes.

Neuroprotective Effects

Compounds related to 4-fluorophenyl)piperazin-1-yl)methyl)-7,8-dihydrocyclopenta[g]chromen-2(6H)-one have shown neuroprotective effects in studies, suggesting potential use in treating neurological disorders.

Antimicrobial Activity

A study by Nagaraj et al. (2019) demonstrated that some derivatives exhibited potent inhibitory activity against various bacterial strains, indicating potential for antimicrobial drug development.

Antiviral and Antifungal Properties

Research on thiazolidinone derivatives of the compound revealed antiviral and antifungal properties, particularly against Tobacco mosaic virus and several fungal species.

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit equilibrative nucleoside transporters (ents), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

Based on the structure-activity relationship studies of similar compounds, it can be inferred that the presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ent1 and ent2 .

Biochemical Pathways

Ents are known to play a crucial role in nucleotide synthesis and regulation of adenosine function . Therefore, it can be inferred that this compound may affect these pathways.

Result of Action

Similar compounds have been shown to reduce the vmax of [3h]uridine uptake in ent1 and ent2 without affecting km . This suggests that the compound may have an irreversible and non-competitive inhibitory effect.